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Compound of Interest

Compound Name: Daglutril

Cat. No.: B1669770

For Researchers, Scientists, and Drug Development Professionals

Introduction

Daglutril (also known as SLV-306) is a potent dual inhibitor of two key enzymes in the
cardiovascular system: Neprilysin (NEP) and Endothelin-Converting Enzyme (ECE).[1][2][3][4]
[5] Neprilysin, a neutral endopeptidase, is a cell-surface zinc-dependent metalloprotease
responsible for the degradation of several vasoactive peptides, including atrial natriuretic
peptide (ANP), brain natriuretic peptide (BNP), bradykinin, and substance P. By inhibiting NEP,
Daglutril increases the bioavailability of these peptides, leading to vasodilation, natriuresis,
and a reduction in blood pressure. Simultaneously, Daglutril inhibits ECE, the enzyme
responsible for converting big endothelin-1 to the potent vasoconstrictor endothelin-1. This dual
mechanism of action makes Daglutril a promising therapeutic agent for cardiovascular
diseases such as hypertension and heatrt failure.

The half-maximal inhibitory concentration (IC50) is a critical parameter for characterizing the
potency of a drug like Daglutril. This application note provides a detailed protocol for a cell-
based assay to determine the IC50 value of Daglutril for Neprilysin inhibition. The assay
utilizes a fluorogenic substrate that is cleaved by NEP, producing a fluorescent signal. In the
presence of an inhibitor like Daglutril, the enzymatic activity of NEP is reduced, resulting in a
decreased fluorescent signal. By measuring the fluorescence at various concentrations of
Daglutril, a dose-response curve can be generated to calculate the IC50 value.
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Signaling Pathway of Neprilysin Inhibition by
Daglutril
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Preparation

1. Culture HEK293-hNEP cells

2. Prepare Daglutril serial dilutions

3. Seed cells into 96-well plate

Assay Execution

4. Add Daglutril dilutions to cells

5. Pre-incubate

6. Add fluorogenic substrate

Data Acquisition & Analysis

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1669770?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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